5-(3,5-Dimethylphenyl)pyridin-2-amine, 95%

• IUPAC Name: 5-(3,5-dimethylphenyl)pyridin-2-amine
• InChI: InChI=1S/C13H14N2/c1-9-5-10(2)7-12(6-9)11-3-4-13(14)15-8-11/h3-8H,1-2H3,(H2,14,15)
• InChI Key: YKSCCTXHONDMQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=CN=C(C=C2)N)C
• Molecular Formula: C13H14N2
• Molecular Weight: 198.26 g/mol

Description

5-(3,5-Dimethylphenyl)pyridin-2-amine, often abbreviated as 5-DMPPA, is a synthetic organic chemical compound with a molecular formula of C11H13N. This compound is a heterocyclic amine which is primarily used in scientific research and lab experiments, and is known for its ability to interact with various biological and biochemical systems. In

Scientific Research Applications

5-DMPPA has a wide range of scientific research applications. It has been used in studies of its interaction with various biological and biochemical systems, including its ability to act as an agonist for the serotonin 5-HT1A receptor. It has also been used in studies of its ability to modulate the activity of the GABA-A receptor, as well as its ability to act as an agonist for the sigma-1 receptor. Additionally, it has been used in studies of its ability to modulate the activity of the dopamine D2 receptor and its ability to interact with the opioid receptor.

Mechanism of Action

The mechanism of action of 5-DMPPA is not fully understood. However, it is believed to act as an agonist for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and other emotional states. Additionally, it is believed to act as an agonist for the sigma-1 receptor, which is involved in the regulation of cellular stress responses. Furthermore, it is believed to act as an agonist for the GABA-A receptor, which is involved in the regulation of neuronal excitability. Finally, it is believed to interact with the opioid receptor, which is involved in the regulation of pain perception and reward pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-DMPPA are not fully understood. However, it is believed to act as an agonist for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and other emotional states. Additionally, it is believed to act as an agonist for the sigma-1 receptor, which is involved in the regulation of cellular stress responses. Furthermore, it is believed to act as an agonist for the GABA-A receptor, which is involved in the regulation of neuronal excitability. Finally, it is believed to interact with the opioid receptor, which is involved in the regulation of pain perception and reward pathways.

Advantages and Limitations for Lab Experiments

5-DMPPA has several advantages and limitations when used in lab experiments. The main advantage of using 5-DMPPA is its ability to interact with various biological and biochemical systems, which makes it a useful tool in scientific research. Additionally, it is relatively easy and inexpensive to synthesize, making it a cost-effective option for lab experiments. However, one limitation of using 5-DMPPA is that its mechanism of action is not fully understood, making it difficult to predict its effects in certain situations. Additionally, it is not approved for human use, so it should only be used in lab experiments.

Future Directions

There are many potential future directions for the use of 5-DMPPA in scientific research. One potential direction is to further investigate its interaction with the serotonin 5-HT1A receptor, as this could lead to new treatments for mood and anxiety disorders. Additionally, further research could be done on its ability to modulate the activity of the GABA-A receptor, as this could lead to new treatments for neurological disorders. Finally, further research could be done on its ability to interact with the opioid receptor, as this could lead to new treatments for pain management.

Synthesis Methods

The synthesis of 5-DMPPA can be achieved through a variety of methods. A typical synthesis method involves the reaction of 3,5-dimethylphenylacetonitrile with 2-chloropyridine in the presence of a base, such as potassium tert-butoxide or sodium hydroxide. This reaction produces the desired 5-DMPPA product in high yields. Other methods of synthesis include the reaction of 3,5-dimethylphenylacetonitrile with 2-ethylpyridine or 2-methylpyridine in the presence of a base.